Cas no 31218-79-8 (4-Ethylphenylmethylsulfone)

• Product Name: 4-Ethylphenylmethylsulfone
• CAS No: 31218-79-8
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 3158586
• PubChem ID: 2758888
• Update Time: 2025-07-29

4-Ethylphenylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 4-Ethylphenylmethylsulfone
• 1-ethyl-4-methylsulfonylbenzene
• FS-1599
• 31218-79-8
• DTXSID801300839
• AKOS006278644
• 1-ethyl-4-methanesulfonylbenzene
• 1-Ethyl-4-(methylsulfonyl)benzene
• p-ethylphenyl methyl sulfone
• CS-0296670
• Z1198163251
• SCHEMBL172035

• MDL： MFCD03789186
• Inchi： 1S/C9H12O2S/c1-3-8-4-6-9(7-5-8)12(2,10)11/h4-7H,3H2,1-2H3
• InChI Key： FUXCCEDMMZBTRW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 184.05580079Da
• Monoisotopic Mass: 184.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-Ethylphenylmethylsulfone

4-Ethylphenylmethylsulfone: A Comprehensive Overview

4-Ethylphenylmethylsulfone, also known by its CAS number 31218-79-8, is a compound of significant interest in the field of organic chemistry. This sulfone derivative has been extensively studied for its unique chemical properties and potential applications in various industries. The compound is characterized by its aromatic ring substituted with an ethyl group and a methylsulfonyl group, which contributes to its distinct reactivity and stability.

The structure of 4-Ethylphenylmethylsulfone consists of a benzene ring with an ethyl substituent at the para position and a methylsulfonyl group attached to the methyl group. This arrangement imparts the compound with a high degree of symmetry and electronic stability. The sulfone functional group is known for its strong electron-withdrawing properties, which can influence the reactivity of the molecule in various chemical reactions.

Recent studies have highlighted the potential of 4-Ethylphenylmethylsulfone as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel polymers with enhanced thermal stability and mechanical properties. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable building block in organic synthesis.

In terms of synthesis, 4-Ethylphenylmethylsulfone can be prepared through various methods, including oxidation of the corresponding sulfide or direct sulfonation of the aromatic ring. One common approach involves treating 4-ethylphenol with methanesulfonyl chloride in the presence of a base, followed by isolation and purification of the product. This method ensures high yields and purity, making it suitable for large-scale production.

The applications of 4-Ethylphenylmethylsulfone extend beyond material science. It has been investigated for its potential in pharmaceutical chemistry, where sulfones are often used as bioisosteres to modify drug molecules. The compound's ability to modulate pharmacokinetic properties such as solubility and bioavailability has made it a subject of interest in drug design studies.

From an environmental perspective, understanding the degradation pathways of 4-Ethylphenylmethylsulfone is crucial for assessing its impact on ecosystems. Recent research has focused on biodegradation studies under various conditions, revealing that the compound exhibits moderate biodegradability under aerobic conditions. This information is essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 4-Ethylphenylmethylsulfone, with its unique chemical structure and versatile reactivity, continues to be a focal point in both academic and industrial research. Its potential applications span across multiple disciplines, from materials science to pharmaceutical chemistry, making it a compound of enduring interest to chemists worldwide.